Cas no 1804362-66-0 (4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1804362-66-0
• MF: C₇H₆F₃IN₂O₄S
• MW: 398.098223209381
• CID: 4814231
• Update Time: 2025-05-25

4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H6F3IN2O4S/c1-16-3-2-13-6(18(12,14)15)5(4(3)11)17-7(8,9)10/h2H,1H3,(H2,12,14,15)
• InChI Key： JCNZUPHXBJEICH-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1OC(F)(F)F)S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.6
• Topological Polar Surface Area: 99.9

Additional information on 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide

4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide: A Comprehensive Overview

The compound 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804362-66-0) is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical and materials science research. This compound is characterized by its unique structural features, which include an iodine atom at the 4-position, a methoxy group at the 5-position, a trifluoromethoxy group at the 3-position, and a sulfonamide functional group at the 2-position of the pyridine ring. These substituents contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly due to their ability to modulate enzyme activity and receptor binding. The presence of the sulfonamide group in 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide makes it a promising candidate for exploring its potential as a kinase inhibitor or a modulator of other therapeutic targets. Researchers have reported that sulfonamides can exhibit favorable pharmacokinetic profiles, making them suitable for oral administration in preclinical models.

The iodine atom at the 4-position of the pyridine ring introduces electronic effects that can influence the compound's reactivity and stability. Iodinated compounds are often employed in medicinal chemistry due to their ability to enhance lipophilicity and improve drug permeability across biological membranes. This feature is particularly advantageous in designing drugs with improved bioavailability.

The methoxy group at the 5-position contributes to the compound's electronic environment by donating electron density through resonance effects. This substituent can modulate the reactivity of adjacent functional groups, such as the trifluoromethoxy group at the 3-position. The trifluoromethoxy group is known for its strong electron-withdrawing effects, which can enhance the electrophilic character of the pyridine ring and influence its reactivity in various chemical transformations.

Recent advancements in synthetic chemistry have enabled efficient routes for constructing complex molecules like 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide. Researchers have employed multicomponent reactions and catalytic methodologies to assemble these structures with high precision. For instance, coupling reactions involving aryl halides and boronic acids have been successfully applied to introduce substituents onto the pyridine ring.

In terms of biological activity, 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide has shown potential as an inhibitor of certain protein kinases, which are key targets in cancer therapy. Preclinical studies suggest that this compound may exhibit selective binding to kinase domains, thereby inhibiting their enzymatic activity. Furthermore, its sulfonamide group may facilitate interactions with hydrogen bonding partners within protein pockets, enhancing its binding affinity.

The trifluoromethoxy group at the 3-position is also implicated in modulating the compound's pharmacokinetic properties. Fluorinated substituents are known to enhance metabolic stability by resisting hydrolysis and oxidation pathways. This feature is crucial for developing drugs with prolonged half-lives and reduced toxicity profiles.

Recent computational studies have provided insights into the molecular interactions of 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide with target proteins. Docking simulations reveal that the sulfonamide group plays a critical role in forming hydrogen bonds with key residues in enzyme active sites. Additionally, the iodine atom may participate in halogen bonding interactions, further stabilizing the compound-protein complex.

The synthesis of this compound involves a series of carefully designed steps to ensure high yields and purity. Key steps include nucleophilic aromatic substitution reactions, coupling reactions, and functional group transformations. The use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining product quality.

In conclusion, 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804362-66-0) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structural features and promising biological activity make it a compelling candidate for further research in drug discovery and development.